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Compound of Interest

Compound Name: SOLVENT YELLOW 141

Cat. No.: B1166055

A comprehensive guide for researchers and industry professionals on the performance
characteristics of Solvent Yellow 141 and its alternatives in various polymer systems. This
report provides a comparative analysis based on experimental data for crucial properties such
as heat stability, light fastness, and migration resistance, alongside detailed experimental
protocols and selection workflows.

Solvent Yellow 141, a greenish-yellow azo dye, is a prevalent choice for coloring a wide array
of polymers due to its vibrant shade and good overall properties. However, the selection of an
appropriate colorant is critical and depends on the specific polymer, processing conditions, and
end-use application. This guide offers a detailed comparison of Solvent Yellow 141 with other
commercially available solvent dyes, providing quantitative data to aid in making informed
decisions.

Comparative Performance Analysis

The performance of a solvent dye is not absolute but is highly dependent on the polymer matrix
it is incorporated into. Key performance indicators for solvent dyes in plastics include heat
stability, light fastness, and migration resistance. The following tables summarize the available
data for Solvent Yellow 141 and several common alternatives.
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Light Fastness

Heat Migration
Dye Polymer _ (Blue Wool .
Resistance (°C) Resistance
Scale)
Good (in
Solvent Yellow
" PS 260[1][2][3] 5[1][2][3] amorphous
polymers)[4]

ABS 260[5] 5 Good[4]
PMMA 260[5] 5 Good[4]
PC 260 5 Good
PET 260 5 Good
Solvent Yellow

PS 300[6] 6-7[6] Good[4]
93
PC 340[7] 717] Good
PMMA 300[7] 6-7[7] Good
PET 280[7] - Good
Solvent Yellow

PS 300[8][9] 8[8] Good[8][10]
114
ABS 280[8] 8[8] Good
PC 340[8] 7-8[8] Good
PET 300[10] 7-8[10] Good
Solvent Red 135 PS 300 8[11] Excellent[12]
ABS 300 8 Excellent
PC 300 8 Excellent
PET 300[12] 8 Excellent
Solvent Orange

PS 300 7-8 Good
60
ABS 300 7-8 Good
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PC 320 7-8 Good

PET 300 7-8 Good

Note: Data is compiled from various sources. "-" indicates that data was not readily available.
The performance can vary based on the specific grade of the polymer and the concentration of
the dye.

Experimental Protocols

To ensure accurate and reproducible performance evaluation of solvent dyes in polymers,
standardized testing methodologies are crucial. The following are summaries of key
experimental protocols.

Light Fastness Testing

Standard: ISO 105-B02:2014 - Textiles — Tests for colour fastness — Part B02: Colour
fastness to artificial light: Xenon arc fading lamp test.[13][14][15]

Methodology:

Specimen Preparation: The colored polymer is molded or cast into plagues of a specified
thickness.

o Exposure: The specimens are exposed to a xenon arc lamp under controlled conditions of
temperature and humidity, which simulates natural daylight.[16][17]

o Reference Materials: A set of blue wool references with known light fastness (rated 1 to 8,
with 8 being the highest fastness) are exposed alongside the test specimens.[13]

o Evaluation: The change in color of the test specimen is assessed by comparing it to the
fading of the blue wool references. The light fastness is rated on the Blue Wool Scale from 1
to 8.[15]

Heat Stability Testing

Standard: ASTM D3012 - Standard Test Method for Thermal-Oxidative Stability of Plastics,
Using a Biaxial Rotator.[2][5]
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Methodology:
e Specimen Preparation: The colored polymer is prepared in the form of films or small plaques.

o Apparatus: A biaxial rotator is used within a forced-air oven to ensure uniform heat exposure.

[5]

e Procedure: The specimens are mounted on the rotator and subjected to a specific
temperature for a predetermined duration.

o Evaluation: The thermal stability is determined by observing any changes in color, such as
discoloration or degradation, at different temperatures and exposure times.

Migration Testing

Standard: Based on principles from EN 14469 - Pigments and extenders — Testing of colouring
materials in plasticized polyvinyl chloride (PVC-P).

Methodology:

Specimen Preparation: A plaque of the colored polymer is prepared.

o Contact Material: The colored plaque is brought into contact with an uncolored plaque of the
same or a different polymer (e.g., plasticized PVC).

o Test Conditions: The assembly is subjected to a specific pressure and temperature for a
defined period.

o Evaluation: The uncolored plaque is then examined for any staining, which indicates the
migration of the colorant from the colored plaque. The degree of migration is assessed
visually or using colorimetric measurements.

Visualization of Selection and Experimental
Workflows

To aid in the decision-making process and to visualize the experimental procedures, the
following diagrams are provided.
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Caption: Workflow for selecting a suitable solvent dye for a polymer application.
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Caption: General experimental workflow for evaluating solvent dye performance in polymers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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